Cas no 1269233-18-2 (3-Bromo-2-Chloro-4-Fluoronitrobenzene)

3-Bromo-2-Chloro-4-Fluoronitrobenzene (CAS: TBD) is a halogenated nitrobenzene derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its unique substitution pattern, featuring bromo, chloro, fluoro, and nitro functional groups, enables selective reactivity in cross-coupling reactions and nucleophilic aromatic substitutions. The compound's electron-deficient aromatic ring enhances its utility in palladium-catalyzed transformations, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. The presence of multiple halogens allows for sequential functionalization, making it valuable for constructing complex heterocycles. With high purity (>98%) and stability under standard conditions, it is particularly suitable for multistep synthetic routes. The fluorine atom further contributes to its role in developing bioactive molecules by influencing electronic properties and metabolic stability.
3-Bromo-2-Chloro-4-Fluoronitrobenzene structure
1269233-18-2 structure
Product Name:3-Bromo-2-Chloro-4-Fluoronitrobenzene
CAS No:1269233-18-2
MF:C6H2BrClFNO2
MW:254.440983295441
CID:3164858
PubChem ID:118847350
Update Time:2025-07-02

3-Bromo-2-Chloro-4-Fluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-Chloro-4-Fluoronitrobenzene
    • 1269233-18-2
    • 2-bromo-3-chloro-1-fluoro-4-nitrobenzene
    • 1-Bromo-2-chloro-6-fluoro-3-nitrobenzene
    • Inchi: 1S/C6H2BrClFNO2/c7-5-3(9)1-2-4(6(5)8)10(11)12/h1-2H
    • InChI Key: HUXCSBSKSYIRDN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1Cl)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 252.89415Da
  • Monoisotopic Mass: 252.89415Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.8Ų

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